Cas no 32563-62-5 (cis-Dodecahydro-7H,14H-pyrazino[1,2-a:4,5-a']bisazepine-7,14-dione)
cis-Dodecahydro-7H,14H-pyrazino[1,2-a:4,5-a']bisazepine-7,14-dione Chemical and Physical Properties
Names and Identifiers
-
- 4,5-a']bisazepine-7,14-dione
- dodecahydro-pyrazino[1,2-a
- 7H,14H-Pyrazino[1,2-a:4,5-a']bisazepine-7,14-dione, dodecahydro-, cis- (8CI)
- dodecahydropyrazino[1,2-a:4,5-a']bis(azepine)-7,14-dione
- cis-Dodecahydro-7H,14H-pyrazino[1,2-a:4,5-a']bisazepine-7,14-dione
-
- Inchi: 1S/C14H22N2O2/c17-13-11-7-3-1-5-9-15(11)14(18)12-8-4-2-6-10-16(12)13/h11-12H,1-10H2
- InChI Key: AVHAXSHAZLLPTB-UHFFFAOYSA-N
- SMILES: O=C1N2CCCCCC2C(=O)N2CCCCCC12
Experimental Properties
- Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 452.8±25.0 °C(Predicted)
- Solubility: Slightly soluble (7.3 g/l) (25 º C),
- pka: -0.72±0.20(Predicted)
cis-Dodecahydro-7H,14H-pyrazino[1,2-a:4,5-a']bisazepine-7,14-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R130167-200mg |
4,5-a']bisazepine-7,14-dione |
32563-62-5 | 4,5-a']bisazepine-7,14-dione | 200mg |
¥1036 | 2023-09-09 |
cis-Dodecahydro-7H,14H-pyrazino[1,2-a:4,5-a']bisazepine-7,14-dione Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on cis-Dodecahydro-7H,14H-pyrazino[1,2-a:4,5-a']bisazepine-7,14-dione
Professional Introduction to cis-Dodecahydro-7H,14H-pyrazino[1,2-a:4,5-a']bisazepine-7,14-dione (CAS No. 32563-62-5)
cis-Dodecahydro-7H,14H-pyrazino[1,2-a:4,5-a']bisazepine-7,14-dione is a highly complex and structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, identified by its CAS number 32563-62-5, belongs to the class of bisazepine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The intricate fused ring system of this molecule, comprising pyrazino[1,2-a:4,5-a']bisazepine core with incorporated carbonyl groups at the 7 and 14 positions, makes it a subject of intense study for its structural and functional properties.
The synthesis and characterization of cis-Dodecahydro-7H,14H-pyrazino[1,2-a:4,5-a']bisazepine-7,14-dione involve sophisticated organic transformations and require meticulous attention to stereochemistry. The presence of the trans-diaxial configuration in the bisazepine moiety contributes to its unique conformational flexibility, which is critical for its interaction with biological targets. This structural feature has been a focal point in recent research aimed at modulating binding affinities and selectivity in drug design.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of cis-Dodecahydro-7H,14H-pyrazino[1,2-a:4,5-a']bisazepine-7,14-dione with various biological receptors. Molecular dynamics simulations have revealed that the compound can adopt multiple conformations upon binding to protein targets, suggesting a potential for allosteric modulation. Such insights are invaluable for designing next-generation drugs that can interact with multiple sites on a target protein simultaneously.
In the realm of medicinal chemistry, cis-Dodecahydro-7H,14H-pyrazino[1,2-a:4,5-a']bisazepine-7,14-dione has been explored as a scaffold for developing novel therapeutic agents. Its unique structural framework allows for modifications at various positions without compromising the core pharmacophore. This flexibility has led to the synthesis of several derivatives that exhibit enhanced pharmacological properties. For instance, modifications at the 7 and 14 positions have resulted in compounds with improved solubility and bioavailability.
The biological activity of cis-Dodecahydro-7H,14H-pyrazino[1,2-a:4,5-a']bisazepine-7,14-dione has been investigated across multiple therapeutic areas. Preliminary studies have shown promising results in its potential as an antitumor agent. The compound’s ability to interfere with key signaling pathways involved in cancer cell proliferation has been highlighted in several preclinical studies. Additionally, its interaction with enzymes and receptors relevant to neurodegenerative diseases has sparked interest in exploring its potential as a neuroprotective agent.
One of the most compelling aspects of cis-Dodecahydro-7H,14H-pyrazino[1,2-a:4,5-a']bisazepine-7,14-dione is its structural similarity to known bioactive molecules. This similarity has facilitated the rational design of analogs with improved pharmacokinetic profiles. By leveraging structure-based drug design principles, researchers have been able to fine-tune the properties of this compound to enhance its therapeutic efficacy while minimizing side effects.
The synthetic methodologies developed for cis-Dodecahydro-7H,14H-pyrazino[1:2a:4;5a]bisazepine-7;14-dione (CAS No. 32563-62-5) have also contributed significantly to the broader field of organic synthesis. The use of transition metal-catalyzed reactions and asymmetric synthesis techniques has enabled the efficient construction of complex heterocyclic frameworks. These advancements not only facilitate the production of this compound but also provide valuable tools for synthesizing other structurally related molecules.
Recent patents and scientific literature highlight the ongoing efforts to optimize the production and application of cis-Dodecahydro-7H;14H-pyrazino[1;2a;4;5a]bisazepine-7;14-dione (CAS No. 32563-62). Innovations in process chemistry have led to more sustainable synthetic routes that reduce waste and improve yields. Additionally, collaborations between academic institutions and pharmaceutical companies have accelerated the translation of laboratory discoveries into clinical candidates.
The future prospects for cis-Dodecahydro-7H;14H-pyrazino[1;2a;4;5a]bisazepine-7;14-dione (CAS No. 32563) are promising,given its unique structural features and demonstrated biological activity。 Further research is warranted to fully elucidate its mechanism of action and explore new therapeutic applications。 As computational methods continue to evolve,the ability to predict and design complex molecular interactions will only enhance,opening new avenues for drug discovery。
32563-62-5 (cis-Dodecahydro-7H,14H-pyrazino[1,2-a:4,5-a']bisazepine-7,14-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)